Cas no 72578-36-0 (2-Amino-4,5-dimethyl-1-(4-nitrophenyl)-1H-pyrrole-3-carbonitrile)

• Product Name: 2-Amino-4,5-dimethyl-1-(4-nitrophenyl)-1H-pyrrole-3-carbonitrile
• CAS No: 72578-36-0
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• CID: 1084921
• PubChem ID: 23335325
• Update Time: 2025-04-20

2-Amino-4,5-dimethyl-1-(4-nitrophenyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5-dimethyl-1-(4-nitrophenyl)-1H-pyrrole-3-carbonitrile
• SCHEMBL11332732
• 72578-36-0

• Inchi： 1S/C13H12N4O2/c1-8-9(2)16(13(15)12(8)7-14)10-3-5-11(6-4-10)17(18)19/h3-6H,15H2,1-2H3
• InChI Key： SAGPGJDABLYUSV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C(=C(C#N)C(C)=C1C)N)=O

Computed Properties

• Exact Mass: 256.09602564g/mol
• Monoisotopic Mass: 256.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų